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Compound of Interest

Compound Name: 2-tert-Butylcyclohexyl acetate

Cat. No.: B037660 Get Quote

Introduction
This document provides a comprehensive standard operating procedure (SOP) for the safe

handling of 2-tert-Butylcyclohexyl acetate (CAS No. 88-41-5). This SOP is intended for

researchers, scientists, and drug development professionals who may handle this compound in

a laboratory setting. Adherence to these guidelines is crucial to minimize risks and ensure a

safe working environment.

Hazard Identification and Classification
2-tert-Butylcyclohexyl acetate is classified as hazardous to the aquatic environment with

long-lasting effects.[1][2] While it is not classified for acute health hazards, proper handling is

essential to avoid potential risks.[1][2]

GHS Classification:

Hazardous to the Aquatic Environment — Long-term Hazard: Category 2[2]

Signal Word: None[2]

Hazard Statements:

H411: Toxic to aquatic life with long lasting effects.[1][2]

Precautionary Statements:
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P273: Avoid release to the environment.[1][2]

P391: Collect spillage.[1][2]

P501: Dispose of contents/container to an approved disposal site, in accordance with local

regulations.[1][2]

Data Presentation
Physical and Chemical Properties

Property Value Reference

CAS Number 88-41-5 [1][3]

Molecular Formula C₁₂H₂₂O₂ [3][4]

Molecular Weight 198.30 g/mol [3][4]

Appearance Colorless liquid [3]

Boiling Point 220 - 222 °C [3]

Flash Point 87 °C [1]

Density 0.941 g/cm³ [3]

Occupational Exposure Limits
No specific occupational exposure limit values have been established for 2-tert-
Butylcyclohexyl acetate.[5] Therefore, it is imperative to handle this chemical with care,

employing good industrial hygiene and safety practices.

Ecotoxicity Data
Organism Test Type Value Reference

Fish (Cyprinus carpio) LC50 (96h) 8.6 mg/L

Experimental Protocols
Engineering Controls
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Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.[2]

Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat. For larger quantities or potential for splashing,

consider additional protective clothing.

Handling and Storage
Handling:

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Keep away from heat, sparks, and open flames.[2]

Use non-sparking tools.[2]

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Spill and Leak Procedures
Evacuate: Immediately evacuate the area of the spill.
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Ventilate: Ensure the area is well-ventilated.

Contain: Contain the spill using an inert absorbent material such as sand, earth, or

vermiculite. Do not use combustible materials like sawdust.

Collect: Carefully collect the absorbed material into a labeled, sealable container for

disposal.

Clean: Clean the spill area with soap and water.

Dispose: Dispose of the waste material in accordance with local, state, and federal

regulations.

Waste Disposal
Dispose of 2-tert-Butylcyclohexyl acetate and its containers in accordance with all

applicable local, state, and federal regulations.

Do not allow the chemical to enter drains or waterways, as it is toxic to aquatic life.[1][2]

Visualized Workflows
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Safe Handling Workflow for 2-tert-Butylcyclohexyl Acetate

Preparation

Handling

Post-Handling

Disposal

Don PPE

Ensure Proper Ventilation

Transfer Chemical in Fume Hood

Keep Away from Ignition Sources

Securely Close Container

Store in Designated Area

Clean Work Area

Remove and Dispose of PPE

Wash Hands Thoroughly

Label Waste Container

Dispose According to Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-tert-Butylcyclohexyl acetate.
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First Aid Response for Exposure

Type of Exposure

Immediate Action

Medical Attention

Skin Contact

Remove contaminated clothing. Wash skin with soap and water.

Eye Contact

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Inhalation

Move person into fresh air and keep comfortable for breathing.

Ingestion

Rinse mouth. Do NOT induce vomiting.

Seek medical advice/attention if irritation or symptoms persist. Immediately call a POISON CENTER or doctor/physician.

Click to download full resolution via product page

Caption: First aid measures for different routes of exposure.

First Aid Measures
After Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. If symptoms persist, seek medical attention.[2]

After Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and water. If skin irritation occurs, get medical advice/attention.[2][6]

After Eye Contact: Rinse cautiously with water for several minutes.[2][6] Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2][6]

After Ingestion: Rinse mouth with water. Do NOT induce vomiting. Immediately call a

POISON CENTER or doctor/physician.[2][6]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.

Unsuitable Extinguishing Media: Do not use a direct water stream.

Specific Hazards: In case of fire, hazardous decomposition products such as carbon oxides

may be produced.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Stability and Reactivity
Reactivity: Generally stable under normal conditions.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No hazardous reactions are expected under normal use.

Conditions to Avoid: Avoid heat, flames, and sparks.[2]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

Disclaimer
The information provided in this SOP is based on currently available data and is believed to be

accurate. However, it is the responsibility of the user to evaluate the information and apply it

appropriately. This document is not a substitute for professional judgment and should be used

in conjunction with other resources and expert consultation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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